Cas no 112233-74-6 (N2-Acetyl-O6-diphenylcarbamoylguanine)

• Product Name: N2-Acetyl-O6-diphenylcarbamoylguanine
• CAS No: 112233-74-6
• MF: C₂₀H₁₆N₆O₃
• MW: 388.37944316864
• CID: 136242
• PubChem ID: 10293615
• Update Time: 2025-05-22

N2-Acetyl-O6-diphenylcarbamoylguanine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-diphenyl-, 2-(acetylamino)-9H-purin-6-yl ester
• N2-ACETYL-O6-(DIPHENYLCARBAMOYL)GUANINE
• N2-Acetyl-O6-diphenylcarbamoylguanine
• N2-ACETYL-O6-DIPHENYLCARBAMOYL-GUANINE
• Acetyl-Nepsilon-Boc-L-lysine
• diphenylcarbamic acid 2-acetylamino-9H-purin-6-yl ester
• N2-acetyl-6-O-diphenylcarbamoylguanine
• N2-acetyl-O6-(diphenylcarbamoyl)guanin
• N2-ACETYL-O6-(DIPHENYLCARBAMOYL)GUANINE(WXG00805)
• 112233-74-6
• 2-acetamido-9H-purin-6-yl diphenylcarbamate
• 2-n-acetyl-6-o-diphenylcarbamoylguanine
• CS-0205816
• (2-acetamido-7H-purin-6-yl) N,N-diphenylcarbamate
• 2-acetamido-7H-purin-6-yl N,N-diphenylcarbamate
• 2-Acetamido-7H-purin-6-yl diphenylcarbamate
• SCHEMBL536795
• AKOS015911692

• Inchi： 1S/C20H16N6O3/c1-13(27)23-19-24-17-16(21-12-22-17)18(25-19)29-20(28)26(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12H,1H3,(H2,21,22,23,24,25,27)
• InChI Key： YWKXGPPEBHDNGM-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CC=CC=1)=O)C1=C2C(N=CN2)=NC(NC(C)=O)=N1

Computed Properties

• Exact Mass: 388.12800
• Monoisotopic Mass: 388.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.10000
• LogP: 3.72140